Cas no 2680747-46-8 (benzyl N-{2-oxo-2-4-(trifluoromethyl)cyclohexylethyl}carbamate)

• Product Name: benzyl N-{2-oxo-2-4-(trifluoromethyl)cyclohexylethyl}carbamate
• CAS No: 2680747-46-8
• MF: C₁₇H₂₀F₃NO₃
• MW: 343.340815544128
• CID: 5623091
• PubChem ID: 165925899
• Update Time: 2025-08-04

benzyl N-{2-oxo-2-4-(trifluoromethyl)cyclohexylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{2-oxo-2-[4-(trifluoromethyl)cyclohexyl]ethyl}carbamate
• EN300-28297507
• 2680747-46-8
• benzyl N-{2-oxo-2-4-(trifluoromethyl)cyclohexylethyl}carbamate

• Inchi： 1S/C17H20F3NO3/c18-17(19,20)14-8-6-13(7-9-14)15(22)10-21-16(23)24-11-12-4-2-1-3-5-12/h1-5,13-14H,6-11H2,(H,21,23)
• InChI Key： XFSKKKYTJJTHRW-UHFFFAOYSA-N
• SMILES： FC(C1CCC(C(CNC(=O)OCC2C=CC=CC=2)=O)CC1)(F)F

Computed Properties

• Exact Mass: 343.13952799g/mol
• Monoisotopic Mass: 343.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-{2-oxo-2-4-(trifluoromethyl)cyclohexylethyl}carbamate

Comprehensive Overview of Benzyl N-{2-oxo-2-[4-(trifluoromethyl)cyclohexyl]ethyl}carbamate (CAS No. 2680747-46-8)

The compound benzyl N-{2-oxo-2-[4-(trifluoromethyl)cyclohexyl]ethyl}carbamate (CAS No. 2680747-46-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylcyclohexyl moiety and a carbamate functional group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for fluorinated compounds, which are known for their enhanced metabolic stability and lipophilicity.

In recent years, the search for novel fluorinated building blocks has surged, driven by their widespread use in drug discovery and material science. The benzyl N-{2-oxo-2-[4-(trifluoromethyl)cyclohexyl]ethyl}carbamate stands out due to its versatility in medicinal chemistry. Its cyclohexyl ring, combined with the trifluoromethyl group, offers a balance of rigidity and hydrophobicity, which is crucial for optimizing drug-receptor interactions. This aligns with the current trend of designing targeted therapies with improved pharmacokinetic profiles.

The synthesis of benzyl N-{2-oxo-2-[4-(trifluoromethyl)cyclohexyl]ethyl}carbamate involves multi-step organic reactions, often starting from 4-(trifluoromethyl)cyclohexanone. The incorporation of the carbamate group is a critical step, as it introduces a protective moiety that can be selectively deprotected under mild conditions. This feature is highly valued in peptide chemistry and prodrug design, where controlled release mechanisms are essential. The compound’s CAS No. 2680747-46-8 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases.

From an industrial perspective, the demand for high-purity intermediates like benzyl N-{2-oxo-2-[4-(trifluoromethyl)cyclohexyl]ethyl}carbamate is on the rise. Manufacturers are investing in scalable synthetic routes to meet the needs of contract research organizations (CROs) and pharmaceutical developers. The compound’s compatibility with green chemistry principles, such as reduced solvent waste and catalytic efficiency, is another area of exploration. This resonates with the global push for sustainable chemical processes.

In the context of drug discovery, the trifluoromethyl group in benzyl N-{2-oxo-2-[4-(trifluoromethyl)cyclohexyl]ethyl}carbamate is a key pharmacophore. It is frequently employed to modulate the electronic and steric properties of lead compounds, enhancing their binding affinity and selectivity. Recent studies highlight its role in the development of kinase inhibitors and GPCR modulators, which are pivotal in treating cancers and neurological disorders. The compound’s potential extends to agrochemicals, where fluorinated derivatives are used to improve pesticide efficacy and environmental stability.

Analytical characterization of benzyl N-{2-oxo-2-[4-(trifluoromethyl)cyclohexyl]ethyl}carbamate typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards required for GMP production. The compound’s stability under various storage conditions is also a critical parameter, influencing its shelf life and handling protocols. Researchers often seek data on its solubility and thermal properties to optimize formulation strategies.

The growing interest in fluorine-containing compounds has led to increased patent filings and publications related to benzyl N-{2-oxo-2-[4-(trifluoromethyl)cyclohexyl]ethyl}carbamate. Its inclusion in combinatorial libraries and high-throughput screening campaigns underscores its relevance in modern drug development. Furthermore, the compound’s potential as a chiral auxiliary or ligand in asymmetric synthesis is an emerging area of investigation, aligning with the demand for enantioselective methodologies.

In summary, benzyl N-{2-oxo-2-[4-(trifluoromethyl)cyclohexyl]ethyl}carbamate (CAS No. 2680747-46-8) represents a versatile and valuable tool in synthetic and medicinal chemistry. Its structural features cater to the evolving needs of precision medicine and sustainable agrochemicals, making it a compound of enduring significance. As research continues to uncover new applications, its role in advancing innovative therapeutics and materials is expected to expand further.